Cas no 1805305-27-4 (4-Cyano-5-(difluoromethyl)-2-methylpyridine)

• Product Name: 4-Cyano-5-(difluoromethyl)-2-methylpyridine
• CAS No: 1805305-27-4
• MF: C₈H₆F₂N₂
• MW: 168.143448352814
• CID: 4933176
• Update Time: 2025-06-11

4-Cyano-5-(difluoromethyl)-2-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 4-Cyano-5-(difluoromethyl)-2-methylpyridine

• Inchi： 1S/C8H6F2N2/c1-5-2-6(3-11)7(4-12-5)8(9)10/h2,4,8H,1H3
• InChI Key： YOHYHSQMFYIBBW-UHFFFAOYSA-N
• SMILES： FC(C1=CN=C(C)C=C1C#N)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 197
• XLogP3: 1.6
• Topological Polar Surface Area: 36.7

Additional information on 4-Cyano-5-(difluoromethyl)-2-methylpyridine

Introduction to 4-Cyano-5-(difluoromethyl)-2-methylpyridine (CAS No. 1805305-27-4)

4-Cyano-5-(difluoromethyl)-2-methylpyridine, identified by its Chemical Abstracts Service (CAS) number 1805305-27-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the pyridine family, a heterocyclic aromatic structure that serves as a fundamental scaffold in medicinal chemistry due to its versatile biological activity and synthetic accessibility.

The structural motif of 4-Cyano-5-(difluoromethyl)-2-methylpyridine incorporates several key functional groups that contribute to its unique chemical properties and potential applications. The cyano group at the 4-position introduces a polar, electron-withdrawing moiety, enhancing the compound's reactivity in various organic transformations. Concurrently, the difluoromethyl substituent at the 5-position introduces electron-withdrawing effects through inductive and resonance interactions, influencing the electronic distribution across the pyridine ring. This modification is particularly noteworthy, as fluorinated compounds are frequently employed in drug design to improve metabolic stability, binding affinity, and overall pharmacokinetic profiles.

The presence of a methyl group at the 2-position further diversifies the compound's chemical landscape, providing a handle for further functionalization via nucleophilic substitution or metal-catalyzed cross-coupling reactions. Such modifications are essential for constructing more complex molecular architectures, enabling the development of novel bioactive entities. The combination of these substituents makes 4-Cyano-5-(difluoromethyl)-2-methylpyridine a valuable intermediate in synthetic chemistry, particularly for exploring new therapeutic agents targeting various disease pathways.

In recent years, there has been a surge in research focused on leveraging fluorinated pyridines in medicinal chemistry. The difluoromethyl group, in particular, has been extensively studied for its ability to modulate drug properties such as lipophilicity, solubility, and resistance to enzymatic degradation. For instance, studies have demonstrated that incorporating a difluoromethyl moiety into kinase inhibitors can enhance their binding affinity to target proteins while improving pharmacokinetic profiles. This trend underscores the growing importance of fluorinated compounds in modern drug discovery.

Moreover, the cyano group in 4-Cyano-5-(difluoromethyl)-2-methylpyridine serves as a versatile handle for further derivatization. It can be reduced to an amine or converted into other functional groups through metal-catalyzed hydrogenation or nucleophilic addition reactions. Such transformations are crucial for generating libraries of analogs with tailored biological activities. For example, cyano-substituted pyridines have been explored as precursors to antiviral and anticancer agents due to their ability to interact with biological macromolecules through hydrogen bonding and electrostatic interactions.

The synthetic utility of 4-Cyano-5-(difluoromethyl)-2-methylpyridine extends beyond pharmaceutical applications. In agrochemical research, fluorinated pyridines are increasingly being utilized to develop novel pesticides and herbicides with improved efficacy and environmental compatibility. The structural features of this compound make it an attractive building block for designing molecules that can selectively interact with biological targets in plants or pests while minimizing off-target effects.

Recent advances in computational chemistry have further accelerated the exploration of compounds like 4-Cyano-5-(difluoromethyl)-2-methylpyridine. Molecular modeling techniques, such as density functional theory (DFT) and molecular dynamics (MD) simulations, allow researchers to predict the binding modes and interactions of this compound with potential biological targets with high precision. These computational approaches complement traditional experimental methods by providing insights into structural optimization and lead optimization strategies.

The growing interest in fluorinated pyridines has also spurred innovation in synthetic methodologies. New catalytic systems and reaction conditions have been developed to facilitate the introduction of fluorine atoms into pyridine scaffolds more efficiently and selectively. For example, transition-metal-catalyzed C-F bond-forming reactions have enabled the construction of complex fluorinated pyridines from simpler precursors under mild conditions. Such advancements are critical for streamlining the synthesis of bioactive molecules and reducing production costs.

In conclusion,4-Cyano-5-(difluoromethyl)-2-methylpyridine (CAS No. 1805305-27-4) represents a promising candidate for further exploration in pharmaceutical and agrochemical research. Its unique structural features—comprising a cyano, difluoromethyl, and methyl substituent—endow it with diverse chemical properties and synthetic potential. The increasing emphasis on fluorinated compounds in drug discovery underscores its significance as an intermediate for developing novel bioactive entities with improved pharmacological profiles.

As research continues to uncover new applications for this compound,4-Cyano-5-(difluoromethyl)-2-methylpyridine is poised to play a pivotal role in shaping the future of medicinal chemistry and agrochemical innovation. By leveraging its structural versatility and synthetic accessibility, researchers can unlock new therapeutic opportunities while addressing unmet medical needs across various therapeutic areas.